Cas no 2229496-65-3 (2-(4-fluoropyridin-2-yl)butanedioic acid)

• Product Name: 2-(4-fluoropyridin-2-yl)butanedioic acid
• CAS No: 2229496-65-3
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 5827195
• PubChem ID: 165625010
• Update Time: 2025-10-20

2-(4-fluoropyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)butanedioic acid
• 2229496-65-3
• EN300-1787575

• Inchi： 1S/C9H8FNO4/c10-5-1-2-11-7(3-5)6(9(14)15)4-8(12)13/h1-3,6H,4H2,(H,12,13)(H,14,15)
• InChI Key： NIXPBTABEJDECB-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(4-fluoropyridin-2-yl)butanedioic acid

Introduction to 2-(4-fluoropyridin-2-yl)butanedioic acid (CAS No: 2229496-65-3)

2-(4-fluoropyridin-2-yl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229496-65-3, is a fluorinated pyridine derivative featuring a butanedioic acid moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework, which positions it as a promising scaffold for the development of novel therapeutic agents. The presence of both the fluorine atom and the carboxylic acid groups imparts unique electronic and steric properties, making it a valuable candidate for further chemical modifications and biological evaluations.

The compound's structure, comprising a 4-fluoropyridin-2-yl substituent attached to a butanedioic acid backbone, suggests potential applications in drug discovery, particularly in the modulation of enzyme activities and receptor interactions. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, is a key feature that has driven its exploration in medicinal chemistry. Additionally, the dicarboxylic acid functionality provides multiple sites for chemical functionalization, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their prevalence in biologically active molecules. Studies have demonstrated that the incorporation of fluorine into pyridine rings can significantly influence the pharmacokinetic and pharmacodynamic properties of compounds. For instance, fluorine atoms can improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with target proteins. The 4-fluoropyridin-2-yl moiety in 2-(4-fluoropyridin-2-yl)butanedioic acid is particularly noteworthy, as it has been shown to enhance the potency and selectivity of various drug candidates.

Moreover, the butanedioic acid component of this compound offers additional opportunities for structural diversification. Butanedioic acid, also known as succinic acid, is a well-known intermediate in organic synthesis and has been utilized in the development of a wide range of pharmaceuticals. Its dicarboxylic nature allows for the formation of anhydrides, esters, and amides, which are common functional groups in drug molecules. This flexibility makes 2-(4-fluoropyridin-2-yl)butanedioic acid a versatile building block for medicinal chemists seeking to design novel compounds with improved pharmacological properties.

Recent research has highlighted the potential of 2-(4-fluoropyridin-2-yl)butanedioic acid in addressing various therapeutic challenges. One notable area of investigation is its application in anticancer therapy. Pyridine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The fluorine atom in this compound may further enhance its binding affinity to these targets, leading to more effective anticancer agents. Additionally, the carboxylic acid groups can be used to link this molecule to other pharmacophores or biomolecules, potentially enabling the development of targeted therapies.

Another promising application lies in the field of neurology. Fluorinated pyridines have shown promise as modulators of neurotransmitter systems, making them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural features of 2-(4-fluoropyridin-2-yl)butanedioic acid suggest that it may interact with specific receptors or enzymes involved in these conditions. Further exploration of its biological activity could lead to the discovery of new treatments for neurological disorders.

The synthesis of 2-(4-fluoropyridin-2-yl)butanedioic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as cross-coupling reactions and palladium catalysis have enabled chemists to construct complex molecular frameworks with high efficiency and selectivity. These advancements have not only facilitated the synthesis of this compound but also opened up new avenues for exploring its derivatives.

In conclusion,2-(4-fluoropyridin-2-yl)butanedioic acid (CAS No: 2229496-65-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a 4-fluoropyridin-2-yl moiety and a butanedioic acid backbone makes it a versatile scaffold for drug discovery. As research continues to uncover new biological targets and synthetic strategies,2-(4-fluoropyridin-2-yl)butanedioic acid is poised to play an increasingly important role in the development of novel therapeutic agents.